4-nitro-N-(2-oxothiolan-3-yl)benzamide

• IUPAC Name: 4-nitro-N-(2-oxothiolan-3-yl)benzamide
• InChI: InChI=1S/C11H10N2O4S/c14-10(12-9-5-6-18-11(9)15)7-1-3-8(4-2-7)13(16)17/h1-4,9H,5-6H2,(H,12,14)
• InChI Key: IIHHQQNEHNIBHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=O)C1NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C11H10N2O4S
• Molecular Weight: 266.28 g/mol

Description

“4-nitro-N-(2-oxothiolan-3-yl)benzamide” is a chemical compound with the molecular formula C11H10N2O4S. The molecular weight of this compound is 266.28g/mol.

Scientific Research Applications

Degradation Processes and Environmental Impact

• LC-MS/MS Study of Nitisinone Degradation :

  • Nitisinone's stability and degradation pathways were explored using LC-MS/MS, identifying degradation products and their stability, which sheds light on the properties and potential risks/benefits of medical applications of nitro compounds like nitisinone (H. Barchańska et al., 2019) Study Details.

• Nitrous Oxide Emissions from Aquaculture :

  • The review emphasizes the significant contribution of aquaculture to global N2O emissions, underlining the environmental impact of nitrogenous compounds and potential strategies for emission reduction (Zhen Hu et al., 2012) Study Details.

• Oxy-PAHs and Genotoxic/Mutagenic Risk :

  • Discusses the occurrence, genotoxicity, and environmental impact of oxy-PAHs, including nitro-PAHs, which provides context on the potential environmental and health implications of nitro compounds (Adeline Clergé et al., 2019) Study Details.

Potential Applications in Scientific Research

• Selective Catalytic Reduction of Aromatic Nitro Compounds :
  • Explores the catalytic reduction of nitro aromatic compounds to amines, isocyanates, carbamates, and ureas using CO, highlighting the chemical utility and application potential of nitro compounds in organic synthesis and industrial processes (A. M. Tafesh & J. Weiguny, 1996) Study Details.